N-(2-methoxyphenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide
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Description
N-(2-methoxyphenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide, also known as MPOC, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Antibacterial Activity
Research has shown that derivatives of the specified compound have been synthesized and tested for their antibacterial properties. For instance, compounds with modifications in the oxazole and pyrazine moieties have demonstrated promising antibacterial activity against different bacterial strains. This suggests potential applications in developing new antibacterial agents (Aghekyan et al., 2020).
Cytotoxicity against Cancer Cells
Derivatives of N-(2-methoxyphenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide have been evaluated for their cytotoxic effects on cancer cell lines, including Ehrlich Ascites Carcinoma (EAC) cells. The structural modifications in these compounds contribute to their potential as anticancer agents, highlighting their applicability in cancer research (Hassan et al., 2014).
Antimicrobial and Growth Inhibition Activity
Studies on pyrazinamide derivatives, including those related to the core structure of interest, have shown antimicrobial activity and the ability to inhibit the growth of certain microorganisms, such as Leuconostoc mesenteroides. These findings support the potential use of these compounds in combating microbial infections and in food preservation (Abdelwahab et al., 2007).
Antifungal and Antimycobacterial Properties
Compounds structurally related to N-(2-methoxyphenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide have also been explored for their antifungal and antimycobacterial activities. The structural elements within these compounds have shown efficacy against various fungal species and Mycobacterium tuberculosis, indicating their relevance in addressing fungal infections and tuberculosis (Zítko et al., 2013).
Synthesis and Structural Analysis
The synthesis and crystal structure analysis of related compounds have provided insights into the relationship between structure and activity. These studies contribute to the understanding of how modifications in the chemical structure can enhance biological activity, offering a pathway for the design of new therapeutic agents (Lu et al., 2021).
properties
IUPAC Name |
N-(2-methoxyphenyl)-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5O4/c1-24-13-5-3-2-4-10(13)19-15(23)12-9-25-16(20-12)21-14(22)11-8-17-6-7-18-11/h2-9H,1H3,(H,19,23)(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQLVJYSKHGEUEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=COC(=N2)NC(=O)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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